(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-(4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate
• InChI: InChI=1S/C12H19N3O2/c1-12(2,3)17-11(16)14-9-4-5-10-8(6-9)7-13-15-10/h7,9H,4-6H2,1-3H3,(H,13,15)(H,14,16)
• InChI Key: PMIXNXQUMXCCIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2=C(C1)C=NN2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol

Description

“(4,5,6,7-Tetrahydro-1H-indazol-5-yl)-carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C12H19N3O2. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: O=C(OC©©C)NC1CC2=C(NN=C2)CC1. This represents the connectivity of atoms in the molecule but does not provide information about its 3D structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 237.3. It is a solid at room temperature. The compound should be stored sealed in a dry environment at 2-8°C.

Scientific Research Applications

Organic Synthesis

tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate: is utilized in the field of organic synthesis, particularly in the synthesis of heterocyclic compounds. .

Medicinal Chemistry

In medicinal chemistry, this compound has been explored for its potential to act as a side chain in novel potassium channel modulators. .

Hematological Malignancies

The structural core of tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate has been researched for the development of selective cyclin-dependent kinase-9 inhibitors. .

Supramolecular Chemistry

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Chemoselective Extraction

The compound’s structural core has found application in the construction of bicyclic fused triazolium ionic liquids. .

Dye-Sensitized Solar Cells

The bicyclic 1,2,3-triazolium derivatives, derived from the compound, serve as nonvolatile electrolytes in dye-sensitized solar cells. .

Fluorescent Materials

Due to its ability to form complexes with metal ions, tert-Butyl (4,5,6,7-tetrahydro-1H-indazol-5-yl)carbamate is also used in the creation of fluorescent materials. .

Ionic Liquids

The compound is integral to the synthesis of low viscosity ionic liquids. .

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed. The precautionary statements associated with this compound are P264 (wash hands and skin thoroughly after handling), P270 (do not eat, drink or smoke when using this product), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), and P330 (rinse mouth).

Synthesis routes and methods

Procedure details

Hydrazine monohydrate (0.11 mL, 2.35 mmol) was added to a solution of tert-butyl {3-[(dimethylamino)methylene]-4-oxocyclohexyl}carbamate obtained in Example (242a) (526 mg, 1.96 mmol) in methanol (10 mL), and the mixture was heated under reflux for 18 hours. The reaction solution was concentrated. The resulting residue was azeotropically distilled with toluene and then purified by silica gel column chromatography (elution solvent: dichloromethane/methanol 20/1) to obtain 257 mg of the title compound as an amorphous compound (55%).